1-benzyl-5-chloro-1H-indole-2,3-dione
Overview
Description
“1-benzyl-5-chloro-1H-indole-2,3-dione” is a chemical compound with the molecular formula C15H10ClNO2 . It is a derivative of indole, a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of indole derivatives has been extensively studied. Various classical and advanced synthesis methods for indoles have been reported . For instance, novel 1- (un)substituted/methyl/ethyl/benzyl-5- (un)substituted 1H-indole-2,3-dione 3- [4- (3-sulfamoylphenyl)thiosemicarbazone] derivatives were prepared by condensation .Molecular Structure Analysis
The molecular structure of “1-benzyl-5-chloro-1H-indole-2,3-dione” involves an indole ring substituted with a benzyl group at the 1-position and a chlorine atom at the 5-position .Physical And Chemical Properties Analysis
The compound “1-benzyl-5-chloro-1H-indole-2,3-dione” has a molecular weight of 271.70 g/mol . It has a XLogP3-AA value of 3, indicating its lipophilicity . It has no hydrogen bond donors and two hydrogen bond acceptors .Scientific Research Applications
Antiviral Activity
Indole derivatives, including “1-benzyl-5-chloro-1H-indole-2,3-dione”, have been found to possess antiviral properties . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives have been found to exhibit anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.
Anticancer Activity
Indole derivatives have been used in the development of novel anti-cancer agents . The application of indole derivatives for the treatment of cancer cells has attracted increasing attention in recent years .
Anti-HIV Activity
Some indole derivatives have been found to have anti-HIV activity . This suggests that “1-benzyl-5-chloro-1H-indole-2,3-dione” could potentially be used in the development of new treatments for HIV.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This makes them potentially useful in the prevention and treatment of diseases associated with oxidative stress.
Antimicrobial Activity
Indole derivatives have been found to exhibit antimicrobial properties . This suggests that “1-benzyl-5-chloro-1H-indole-2,3-dione” could potentially be used in the development of new antimicrobial agents.
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-benzyl-5-chloroindole-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO2/c16-11-6-7-13-12(8-11)14(18)15(19)17(13)9-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCPOUFJZMAONLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(=O)C2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-chloro-2,3-dihydro-1H-indole-2,3-dione | |
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